Cas no 2228410-25-9 (2-(1-ethenyl-1H-pyrazol-4-yl)-2,2-difluoroacetic acid)

• Product Name: 2-(1-ethenyl-1H-pyrazol-4-yl)-2,2-difluoroacetic acid
• CAS No: 2228410-25-9
• MF: C₇H₆F₂N₂O₂
• MW: 188.131548404694
• CID: 5810685
• PubChem ID: 165836196
• Update Time: 2025-05-25

2-(1-ethenyl-1H-pyrazol-4-yl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethenyl-1H-pyrazol-4-yl)-2,2-difluoroacetic acid
• EN300-1964606
• 2228410-25-9

• Inchi： 1S/C7H6F2N2O2/c1-2-11-4-5(3-10-11)7(8,9)6(12)13/h2-4H,1H2,(H,12,13)
• InChI Key： VNJPZWQQAAYLQQ-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1C=NN(C=C)C=1)F

Computed Properties

• Exact Mass: 188.03973376g/mol
• Monoisotopic Mass: 188.03973376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-(1-ethenyl-1H-pyrazol-4-yl)-2,2-difluoroacetic acid

Comprehensive Overview of 2-(1-ethenyl-1H-pyrazol-4-yl)-2,2-difluoroacetic acid (CAS No. 2228410-25-9): Properties, Applications, and Industry Insights

The compound 2-(1-ethenyl-1H-pyrazol-4-yl)-2,2-difluoroacetic acid (CAS No. 2228410-25-9) is a fluorinated pyrazole derivative gaining attention in pharmaceutical and agrochemical research due to its unique structural features. With the increasing demand for fluorinated building blocks in drug discovery, this molecule has emerged as a promising candidate for designing novel bioactive compounds. Its difluoroacetic acid moiety and vinylpyrazole group offer distinct reactivity patterns, enabling diverse synthetic applications.

Recent studies highlight the growing importance of heterocyclic compounds in medicinal chemistry, particularly those containing pyrazole scaffolds. The presence of both fluorine atoms and a vinyl group in this molecule makes it valuable for developing kinase inhibitors and metabolic modulators, addressing current research trends in oncology and metabolic disorders. Researchers are particularly interested in its potential as a proteolysis targeting chimera (PROTAC) component, a hot topic in targeted protein degradation therapies.

From a synthetic chemistry perspective, CAS 2228410-25-9 demonstrates interesting properties for cross-coupling reactions and click chemistry applications. The vinyl group enables various polymerization techniques, while the difluoroacetate portion serves as an excellent handle for further derivatization. These characteristics align with the pharmaceutical industry's need for versatile intermediates in combinatorial chemistry and high-throughput screening programs.

The compound's physicochemical properties, including its logP value and hydrogen bonding capacity, make it particularly suitable for developing CNS-penetrant molecules - a key focus area in neurology drug development. Its balanced lipophilicity profile addresses the industry's challenge of creating molecules that can cross the blood-brain barrier while maintaining optimal pharmacokinetic properties.

In agrochemical applications, derivatives of 2-(1-ethenyl-1H-pyrazol-4-yl)-2,2-difluoroacetic acid show promise as plant growth regulators and pesticide intermediates. The fluorine atoms enhance biological activity and environmental stability, meeting the growing demand for sustainable crop protection solutions. This aligns with global trends toward precision agriculture and reduced environmental impact of farming practices.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy (particularly 19F NMR), high-resolution mass spectrometry, and X-ray crystallography. These methods are crucial for quality control in pharmaceutical manufacturing, especially given the increasing regulatory emphasis on genotoxic impurity control in drug substances.

The commercial availability of CAS 2228410-25-9 through specialty chemical suppliers has facilitated its adoption in various research programs. Current market analysis suggests growing demand for such fluorinated heterocycles, driven by their applications in PET imaging probes and bioconjugation chemistry. The compound's stability under various conditions makes it particularly valuable for radiopharmaceutical development.

From a green chemistry perspective, researchers are investigating sustainable synthetic routes to 2-(1-ethenyl-1H-pyrazol-4-yl)-2,2-difluoroacetic acid, focusing on catalyst recycling and waste minimization. These efforts respond to the pharmaceutical industry's commitment to Process Mass Intensity (PMI) reduction and alignment with green chemistry principles.

Future research directions for this compound include exploration of its metal-organic framework (MOF) applications and potential in supramolecular chemistry. The combination of hydrogen bonding sites and fluorine atoms makes it an interesting candidate for designing functional materials with tailored properties. These developments could open new avenues in electronic materials and sensor technologies.

In conclusion, 2-(1-ethenyl-1H-pyrazol-4-yl)-2,2-difluoroacetic acid represents a versatile chemical building block with significant potential across multiple scientific disciplines. Its unique structural features address current challenges in drug discovery, materials science, and agricultural chemistry, positioning it as a compound of growing importance in industrial and academic research.